Cas no 13780-42-2 (Gallium(III) sulfate hydrate)

• Product Name: Gallium(III) sulfate hydrate
• CAS No: 13780-42-2
• MF: Ga₂H₂O₁₃S₃
• MW: 445.649076938629
• MDL: MFCD00149725
• CID: 87155
• PubChem ID: 24870113
• Update Time: 2025-06-09

Gallium(III) sulfate hydrate Chemical and Physical Properties

Names and Identifiers

• Gallium (III) sulfate hydrate
• Galliumsulfatehydratemetalsbasiswhitextl
• gallium,trisulfate,hydrate
• r (metals basis)
• GALLIUM SULFATE
• GALLIUM (III) SULFATE
• GALLIUM SULFATE HYDRATE
• GALLIUM SULFATE, HYDROUS
• GALLIUM(+3)SULFATE HYDRATE
• digallium:trisulfate:hydrate
• gallium(iii) sulfate hydrate, puratronic
• GALLIUM(III) SULFATE HYDRATE
• Gallium(III)sulfatehydrate(99.999%-Ga)PURATREM
• gallium sulphate hydrate
• Gallium(iii)sulfate hydrate
• 2Ga.3SO4.H2O
• CMNGAUGWXGMLDK-UHFFFAOYSA-H
• 5189AF
• Gallium (III) sulfate hydrate(99.999%-Ga) PURATREM
• Sulfuric acid, galliumsalt (3:2), hydrate (8CI,9CI)
• MFCD00149725
• Gallium(III)sulfatehydrate
• Gallium(III) sulfate hydrate (99.999%-Ga) PURATREM
• 13780-42-2
• AKOS015910813
• Digallium;trisulfate;hydrate
• Sulfuric acid, gallium salt (3:2), hydrate (8CI,9CI)
• DIGALLIUM(3+) HYDRATE TRISULFATE
• Gallium(III) sulfate hydrate

• MDL： MFCD00149725
• Inchi： 1S/2Ga.3H2O4S.H2O/c;;3*1-5(2,3)4;/h;;3*(H2,1,2,3,4);1H2/q2*+3;;;;/p-6
• InChI Key： CMNGAUGWXGMLDK-UHFFFAOYSA-H
• SMILES： [Ga+3].[Ga+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].O

Computed Properties

• Exact Mass: 449.76400
• Monoisotopic Mass: 443.71690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 267

Experimental Properties

• Color/Form: White odourless crystal pellets
• Density: 3.86 g/mL at 25 °C(lit.)
• Melting Point: 105-110 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Slightly soluble in water and acid.
• Stability/Shelf Life: hygroscopic
• PSA: 275.15000
• LogP: -0.92250
• Solubility: Soluble
• Sensitiveness: Hygroscopic

Gallium(III) sulfate hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Gallium(III) sulfate hydrate

Gallium(III) sulfate hydrate: Applications and Recent Research Developments

Gallium(III) sulfate hydrate, with the chemical formula CAS no. 13780-42-2, is a compound of significant interest in the field of inorganic chemistry and its applications. This hydrated salt of gallium is known for its unique properties that make it valuable in various industrial and research settings. The compound's structure, composition, and reactivity have been extensively studied, leading to a growing body of knowledge that underscores its importance in modern chemical research.

The molecular structure of Gallium(III) sulfate hydrate consists of gallium ions (Ga³⁺) coordinated with sulfate ions (SO₄²⁻) and water molecules. The presence of water molecules in the crystal lattice contributes to its hygroscopic nature, which is a key factor in its handling and storage. This property also makes it useful in various applications where moisture control is essential.

In recent years, Gallium(III) sulfate hydrate has garnered attention for its potential applications in catalysis, material science, and even biomedicine. One of the most notable areas of research has been its use as a precursor for the synthesis of more complex gallium compounds. These compounds have shown promise in various technological applications, including optoelectronics and nanotechnology.

One of the most intriguing aspects of Gallium(III) sulfate hydrate is its ability to act as a Lewis acid catalyst. This property has been exploited in organic synthesis, where it facilitates various reactions such as esterification and alkylation. The compound's efficiency as a catalyst has made it a subject of interest for researchers looking to develop more sustainable and environmentally friendly synthetic routes.

Recent studies have also explored the role of Gallium(III) sulfate hydrate in biomedical applications. Gallium ions are known to exhibit antimicrobial properties, making this compound a potential candidate for developing new antimicrobial agents. Furthermore, research has suggested that gallium compounds may have therapeutic effects in the treatment of certain diseases, including cancer. The ability of gallium to interfere with iron metabolism has been particularly noted, leading to investigations into its potential as an anti-cancer agent.

The hygroscopic nature of Gallium(III) sulfate hydrate also makes it useful in industrial processes where moisture control is critical. For instance, it has been used as a desiccant in certain chemical reactions where the presence of water would otherwise hinder the desired outcome. Additionally, its stability under various conditions has made it a preferred choice for researchers working in harsh environments where other compounds might degrade.

In material science, Gallium(III) sulfate hydrate has been investigated for its potential use in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly porous materials that can be used for gas storage, separation processes, and catalysis. The ability of gallium to form stable complexes with organic ligands has made it an attractive candidate for constructing these MOFs.

The compound's reactivity with other elements has also been a focus of recent research. For example, studies have examined how Gallium(III) sulfate hydrate interacts with transition metals to form mixed-metal compounds. These compounds have shown interesting catalytic properties and have been explored for their potential use in renewable energy technologies.

The environmental impact of using Gallium(III) sulfate hydrate has also been considered in recent studies. Researchers are looking into ways to minimize waste and improve the efficiency of processes that involve this compound. This includes developing more sustainable synthetic methods and exploring recycling options for gallium-containing materials.

In conclusion, Gallium(III) sulfate hydrate (CAS no. 13780-42-2) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique properties make it valuable in catalysis, material science, and biomedicine, among other fields. As research continues to uncover new uses and improve understanding of its behavior, the importance of this compound is likely to grow even further.